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Compound of Interest |

Compound Name: D(+)-Galactosamine hydrochloride
CAS No.: 14257-79-5
Cat. No.: B10786984
Get Quote
. J

An In-depth Review of the Chemical Properties, Synthesis, and Biological Applications of a Key
Hepatotoxic Agent

Abstract

D(+)-Galactosamine hydrochloride is a pivotal research tool, primarily utilized for inducing
experimental liver injury in animal models, which closely mimics the pathophysiology of viral
hepatitis in humans. This technical guide provides a comprehensive overview of its chemical
and physical properties, detailed synthesis protocols, and its established applications in
biomedical research. The document further elucidates the molecular signaling pathways
implicated in D(+)-Galactosamine-induced hepatotoxicity and provides standardized
experimental protocols for inducing acute liver failure in murine models. This guide is intended
for researchers, scientists, and professionals in the field of drug development and liver disease
research.

Chemical and Physical Properties

D(+)-Galactosamine hydrochloride is an amino sugar derived from galactose. Its
hydrochloride salt is a white to off-white crystalline solid. Key quantitative properties are
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summarized in the table below for easy reference.

Property

Value

References

Molecular Formula

CesH13NOs - HCI

[1](2]

Molecular Weight

215.63 g/mol

[1](21[3]

Melting Point

182-185 °C (decomposes)

[4]

Optical Rotation ([a]D)

+96° (c=1, H20, 24 hrs)

[4]

Solubility
Water 50 mg/mL [5]
DMSO 25 mg/mL (with warming) [6]
Ethanol ~5 mg/mL [7]
PBS (pH 7.2) ~10 mg/mL [7]

Appearance White to off-white crystalline 5116]

solid
CAS Number 1772-03-8 [1112]

Spectroscopic Data:

Comprehensive spectroscopic analysis is crucial for the identification and characterization of

D(+)-Galactosamine hydrochloride.
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Spectrum Key Peaks/Shifts References

A mixture of anomers is
iH NMR (D20) typically observed. Key signals
2
include peaks around 5.48

ppm and 4.89 ppm.

Signals corresponding to the
13C NMR carbon backbone of the [6]

galactosamine molecule.

Characteristic peaks for O-H,
FT-IR N-H, and C-O functional

groups.

Molecular ion peak
Mass Spectrometry corresponding to the molecular

weight.

Synthesis of D(+)-Galactosamine Hydrochloride

The synthesis of D(+)-Galactosamine hydrochloride can be achieved through various routes,
often starting from more common sugars like D-glucosamine or D-galactose. Below are
outlined protocols based on established chemical transformations.

Synthesis from Tri-O-acetyl-D-galactal

This method involves the addition of nitrosyl chloride to the acetylated glycal.[10]
Experimental Protocol:

» Addition of Nitrosyl Chloride: Tri-O-acetyl-D-galactal is dissolved in a suitable anhydrous
solvent (e.g., dichloromethane) and cooled to a low temperature (e.g., -78 °C). A solution of
nitrosyl chloride in the same solvent is added dropwise. The reaction mixture is stirred for
several hours at low temperature.

o Formation of the Oximino Sugar: The resulting adduct is then treated with a base (e.g.,
pyridine) to form the acetylated 2-oximinohexose derivative.
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e Reduction of the Oxime: The oxime is reduced to the corresponding amine using a reducing
agent such as a zinc-copper couple in glacial acetic acid.[10]

o Hydrolysis and Purification: The resulting product is then subjected to acidic hydrolysis with
hydrochloric acid to remove the acetyl protecting groups and to form the hydrochloride salt.
The final product is purified by recrystallization, typically from a mixture of ethanol and ether.
[10]

Conversion from D-Glucosamine Derivatives

This synthetic route involves the inversion of stereochemistry at the C-4 position of a D-
glucosamine derivative.[7][11]

Experimental Protocol:

o Protection of Functional Groups: Commercially available D-glucosamine hydrochloride is first
N-acylated (e.g., with phthalic anhydride) and then fully acetylated to protect the hydroxyl
groups.[11]

o Selective Deprotection and Sulfonation: The acetyl group at the C-4 position is selectively
removed, and the resulting free hydroxyl group is converted into a good leaving group,
typically a mesylate or tosylate.

» Nucleophilic Substitution (Inversion): The C-4 sulfonate is then displaced by a nucleophile,
such as acetate, via an SN2 reaction. This step inverts the stereochemistry at C-4,
converting the gluco-configuration to the galacto-configuration.

o Deprotection and Hydrochloride Salt Formation: Finally, all protecting groups are removed
under acidic conditions with hydrochloric acid to yield D(+)-Galactosamine hydrochloride.
Purification is achieved through recrystallization.

Biological Activity and Mechanism of Action

D(+)-Galactosamine is a potent hepatotoxic agent widely used to induce liver injury in animal
models that mimics human viral hepatitis.[6] Its toxicity stems from its ability to disrupt normal
cellular metabolism in hepatocytes.
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The primary mechanism of D(+)-Galactosamine-induced hepatotoxicity involves the depletion
of uridine triphosphate (UTP). Galactosamine is phosphorylated to galactosamine-1-
phosphate, which then reacts with UTP to form UDP-galactosamine. The accumulation of UDP-
galactosamine traps uridine, leading to a severe deficiency of UTP. This UTP depletion inhibits
RNA and protein synthesis, ultimately leading to cell death.[6]

Furthermore, D(+)-Galactosamine administration sensitizes hepatocytes to the cytotoxic effects
of pro-inflammatory cytokines, most notably Tumor Necrosis Factor-alpha (TNF-a).[8][12] This
sensitization leads to the activation of apoptotic signaling pathways.

Signaling Pathways in D(+)-Galactosamine-Induced
Hepatotoxicity

The combination of D(+)-Galactosamine and lipopolysaccharide (LPS) is a common and potent
method to induce fulminant hepatic failure. LPS activates immune cells, such as Kupffer cells,
to release TNF-a. In D-galactosamine-sensitized hepatocytes, TNF-a binding to its receptor
(TNFR1) triggers a signaling cascade that leads to apoptosis.[12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b10786984?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10786984?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

